(4-Methyl-1,2,3-thiadiazol-5-yl)(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)methanone

• IUPAC Name: (4-methylthiadiazol-5-yl)-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H21N7OS/c1-12-16(27-22-20-12)18(26)24-10-8-23(9-11-24)17-15-13-4-2-3-5-14(13)21-25(15)7-6-19-17/h6-7H,2-5,8-11H2,1H3
• InChI Key: SBWBPIFLWBXIKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCN(CC2)C3=NC=CN4C3=C5CCCCC5=N4
• Molecular Formula: C18H21N7OS
• Molecular Weight: 383.5 g/mol

Description

The compound contains several structural components including a 4-Methyl-1,2,3-thiadiazol-5-yl group and a 4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl group. These groups are known to be part of various bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the compound’s chemical properties and potential bioactivity.

Scientific Research Applications

Molecular Interactions and Antagonist Activity

Research on compounds similar in structure, such as those containing piperazine and thiadiazole groups, has revealed their potential as antagonists for specific receptors. For example, a study on the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor highlights the importance of these structural components in binding interactions and antagonist activity (J. Shim et al., 2002).

Antiviral and Antitumoral Activity

A study on ( ±)-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl)(phenyl)methanones demonstrated promising in vitro antiviral and antitumoral activities. This underscores the potential of structurally similar compounds in therapeutic applications (Parameshwara Chary Jilloju et al., 2021).

Antimicrobial and Antioxidant Potential

Another study focused on the synthesis of thiadiazole derivatives with an N-methyl piperazine moiety, highlighting their antimicrobial and antioxidant potential. This suggests the versatility of compounds with thiadiazole and piperazine components in developing treatments for infections and oxidative stress-related conditions (Chandra Prakash Gharu, 2014).

Design and Synthesis for Anti-mycobacterial Activity

The design and synthesis of benzo[d]thiazol-2-yl(piperazin-1-yl)methanones as new chemotypes for anti-mycobacterial activity illustrate the application of these structural elements in combating tuberculosis. This research presents a foundation for developing novel anti-tubercular agents (S. Pancholia et al., 2016).

Future Directions

Given the bioactivity of compounds containing similar structural components, this compound could potentially be of interest in the development of new pharmaceuticals or other bioactive compounds.